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Compound of Interest

Compound Name: 1,1-Dimethoxyethane

Cat. No.: B165179

This technical guide provides a comprehensive overview of the key physical properties of 1,1-
Dimethoxyethane, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in drug development who require precise data and standardized
methodologies for the characterization of this compound.

Quantitative Physical Properties

The physical properties of 1,1-Dimethoxyethane are summarized in the table below. These
values are critical for a variety of applications, including reaction condition optimization,
purification process design, and formulation development.

Physical Property Value Conditions
N ) At standard atmospheric
Boiling Point 64-64.5 °C
pressure[1][2][3]
Density 0.85015 g/cm? At 20 °C/4 °C[1][4]
0.852 g/mL At 25 °C[2][5][6]

Experimental Protocols for Property Determination

Accurate determination of physical properties is fundamental to chemical characterization. The
following sections detail standard laboratory protocols for measuring the boiling point and
density of liquid samples such as 1,1-Dimethoxyethane.
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The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure[7]. For accurate determination, especially with limited
sample volumes, the micro-boiling point method is recommended[3][9].

Protocol: Micro-Boiling Point Determination

o Sample Preparation: Add approximately 0.5 mL of 1,1-Dimethoxyethane into a small test
tube. Introduce a small magnetic stirrer bar for gentle and even heating[8][9].

e Apparatus Setup:
o Place the test tube in a heating block on a hot plate stirrer.

o Clamp a thermometer such that its bulb is positioned approximately 1 cm above the
liquid's surface[9]. This ensures the temperature of the vapor is measured as the liquid
refluxes.

o Insert a capillary tube, sealed at one end, into the test tube with the open end submerged
in the liquid.

¢ Heating and Observation:
o Begin gentle stirring and heating of the sample.

o Observe for the formation of a "reflux ring,"” which is a zone of condensing vapor on the
inner wall of the test tube[8][9]. The thermometer bulb should be level with this ring for an
accurate reading.

o As the temperature approaches the boiling point, a steady stream of bubbles will emerge
from the capillary tube[10].

¢ Measurement:

o The temperature at which a continuous and rapid stream of bubbles is observed is the
boiling point[10].

o The temperature should remain stable at this point as the liquid refluxes[9].
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e Pressure Correction: It is crucial to record the atmospheric pressure at the time of the
measurement. The observed boiling point can be corrected to standard pressure (760
mmHg) to ensure comparability of data[9].

Density is a fundamental physical property defined as mass per unit volume. The pycnometer
method is a highly accurate technique for determining the density of liquids[11].

Protocol: Density Determination using a Pycnometer
e Preparation:
o Thoroughly clean and dry a pycnometer of a known volume.

o Allow the pycnometer to equilibrate to the desired temperature (e.g., 20 °C or 25 °C) in a
temperature-controlled water bath.

o Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer on an analytical
balance. Record this mass.

o Mass of Pycnometer with Sample:
o Fill the pycnometer with 1,1-Dimethoxyethane, ensuring no air bubbles are trapped.

o Place the filled pycnometer back into the temperature-controlled bath to allow the liquid to
reach the target temperature. The volume will adjust due to thermal expansion or
contraction.

o Carefully remove any excess liquid that may have expanded out of the capillary opening.
o Dry the exterior of the pycnometer and weigh it again. Record this mass.

¢ Calculation: The density (p) is calculated using the following formula:
p = (mass of pycnometer with sample - mass of empty pycnometer) / volume of pycnometer

This method relies on the accurate measurement of mass and the precise known volume of
the pycnometer[11][12].

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.benchchem.com/product/b165179?utm_src=pdf-body
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.homesciencetools.com/article/liquid-density-project/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Physical Property Determination

The logical flow of determining and verifying the physical properties of a chemical compound
like 1,1-Dimethoxyethane is illustrated in the diagram below. This process ensures data
accuracy and reliability.

Physical Property Determination Workflow
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Caption: Workflow for the determination of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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